Cas no 1220038-53-8 (3-2-(sec-Butyl)-4-chlorophenoxyazetidine)

• Product Name: 3-2-(sec-Butyl)-4-chlorophenoxyazetidine
• CAS No: 1220038-53-8
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 4688543
• Update Time: 2025-10-29

3-2-(sec-Butyl)-4-chlorophenoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-[2-(SEC-BUTYL)-4-CHLOROPHENOXY]AZETIDINE
• 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine
• 3-[4-chloro-2-(sec-butyl)phenoxy]azetidine
• 3-2-(sec-Butyl)-4-chlorophenoxyazetidine

• Inchi： 1S/C13H18ClNO/c1-3-9(2)12-6-10(14)4-5-13(12)16-11-7-15-8-11/h4-6,9,11,15H,3,7-8H2,1-2H3
• InChI Key： WJJBOCWUEIEOAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)CC)OC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(sec-Butyl)-4-chlorophenoxyazetidine

3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine: A Comprehensive Overview

The compound 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine, identified by the CAS number 1220038-53-8, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of azetidines, which are four-membered ring compounds with one nitrogen atom. The presence of the sec-butyl group and the chlorophenoxy substituent adds complexity to its structure, making it a subject of interest for both academic and industrial research.

Azetidines, as a class, have been studied extensively due to their structural similarity to other heterocyclic compounds like pyrrolidines and piperidines. The four-membered ring structure introduces strain, which can be harnessed for various chemical reactions. In the case of 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine, the strain in the azetidine ring can potentially lead to reactivity in certain chemical transformations. Recent studies have explored the use of azetidines in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

The substitution pattern of this compound is another area of interest. The sec-butyl group attached to the phenoxy ring introduces steric effects, which can influence the molecule's interactions with biological targets. Additionally, the presence of a chlorine atom at the para position of the phenoxy ring adds electronic effects, potentially enhancing or modulating bioactivity. These features make 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic substitution and ring-opening reactions. Researchers have recently focused on optimizing these methods to improve yield and purity. For instance, a study published in 2023 highlighted a novel approach using microwave-assisted synthesis to prepare azetidine derivatives efficiently. This method not only enhances reaction rates but also reduces side reactions, making it ideal for large-scale production.

The physical and chemical properties of 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine are also worth noting. Its melting point, boiling point, and solubility characteristics are critical for determining its suitability in different applications. Recent experiments have shown that this compound exhibits moderate solubility in organic solvents, which is advantageous for its use in organic reactions and formulation development.

Beyond its chemical properties, the biological activity of this compound has been a focal point for researchers. In vitro studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes, suggesting potential therapeutic applications. For example, a study published in 2023 investigated its effects on kinase activity, revealing promising results that warrant further exploration.

In conclusion, 3-(2-(sec-Butyl)-4-chlorophenoxy)azetidine, CAS No. 1220038-53-8, is a versatile compound with intriguing structural features and potential applications across multiple disciplines. Its unique combination of an azetidine ring with substituted phenoxy groups makes it a valuable subject for both fundamental research and applied studies. As ongoing research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in the field of organic chemistry and beyond.